Cas no 274907-04-9 ((2-bromo-3-methylphenyl)hydrazine)

• Product Name: (2-bromo-3-methylphenyl)hydrazine
• CAS No: 274907-04-9
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• MDL: MFCD22565107
• CID: 4643133
• PubChem ID: 15341884
• Update Time: 2025-08-04

(2-bromo-3-methylphenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2-broMo-3-Methylphenyl)hydrazine hydrochloride
• (2-Bromo-3-methyl-phenyl)-hydrazine
• Hydrazine, (2-bromo-3-methylphenyl)-
• (2-bromo-3-methylphenyl)hydrazine

• MDL： MFCD22565107
• Inchi： 1S/C7H9BrN2/c1-5-3-2-4-6(10-9)7(5)8/h2-4,10H,9H2,1H3
• InChI Key： ZOJIPDPQNHFSJC-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C)=C1Br)N

Additional information on (2-bromo-3-methylphenyl)hydrazine

Comprehensive Overview of (2-bromo-3-methylphenyl)hydrazine (CAS No. 274907-04-9): Properties, Applications, and Research Insights

(2-bromo-3-methylphenyl)hydrazine (CAS No. 274907-04-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This hydrazine derivative, characterized by its bromo and methyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C7H9BrN2, offers unique reactivity patterns, making it valuable for constructing complex heterocycles and active pharmaceutical ingredients (APIs). Researchers frequently explore its potential in catalysis, drug discovery, and material science, aligning with trends in sustainable chemistry and green synthesis.

The compound’s physicochemical properties, such as solubility in polar solvents and thermal stability, have been extensively documented. Recent studies highlight its role in palladium-catalyzed cross-coupling reactions, a hotspot in modern organic synthesis. With the growing demand for high-efficiency intermediates, (2-bromo-3-methylphenyl)hydrazine is often compared to analogous hydrazines in terms of yield optimization and environmental impact. Industry professionals frequently search for "CAS 274907-04-9 suppliers" or "synthetic routes for bromo-methylphenyl hydrazine," reflecting its commercial relevance.

In the context of AI-driven drug design, this compound’s structural motifs are analyzed for bioactivity prediction. Computational tools like molecular docking and QSAR modeling leverage its scaffold to identify potential therapeutic targets. Additionally, its applications in agrochemical formulations—such as herbicide precursors—resonate with global discussions on sustainable agriculture. FAQs like "How to handle (2-bromo-3-methylphenyl)hydrazine safely?" or "Alternative uses of CAS 274907-04-9" dominate niche forums, underscoring its multidisciplinary utility.

From an SEO perspective, keywords such as "bromo-methylphenyl hydrazine synthesis," "274907-04-9 applications," and "hydrazine derivatives in pharmaceuticals" are critical for visibility. The compound’s patent landscape reveals innovations in cancer therapeutics and antimicrobial agents, further driving academic and industrial interest. As regulatory frameworks evolve, its classification under REACH and other compliance standards remains a key discussion point.

Emerging trends also link (2-bromo-3-methylphenyl)hydrazine to nanotechnology, where its derivatives act as ligands for nanoparticle functionalization. This aligns with searches for "nanomaterial synthesis using hydrazines" or "CAS 274907-04-9 in catalysis." The compound’s crystallographic data and spectroscopic profiles (e.g., NMR, IR) are frequently cited in peer-reviewed journals, enhancing its credibility as a research tool.

In summary, (2-bromo-3-methylphenyl)hydrazine (CAS No. 274907-04-9) exemplifies the intersection of traditional organic chemistry and cutting-edge applications. Its adaptability across domains—from medicinal chemistry to material engineering—ensures its enduring relevance. Future studies may explore its biodegradability and scalable production methods, addressing the dual imperatives of innovation and sustainability.